N-(2-Chlorophenyl)picolinamide

• IUPAC Name: N-(2-chlorophenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H9ClN2O/c13-9-5-1-2-6-10(9)15-12(16)11-7-3-4-8-14-11/h1-8H,(H,15,16)
• InChI Key: HZVXGDNZIYQFOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=CC=N2)Cl
• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol

Description

N-(2-Chlorophenyl)picolinamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a derivative of picolinamide and contains a chlorophenyl group attached to the nitrogen atom of the pyridine ring.

Scientific Research Applications

• Positron Emission Tomography (PET) Radioligand Development : A derivative of N-(2-Chlorophenyl)picolinamide was used to create a PET radioligand for imaging metabotropic glutamate receptor subtype 4 in the brain. This could be beneficial for neurological research and potentially for human studies in the future (Kil et al., 2014).

• Metal-Amide Bond Activation in Iridium Complexes : this compound derivatives have been used to study the formation of iridium complexes via N-H and C-H bond activations. This contributes to the understanding of complex organometallic chemistry and could have applications in catalysis (Dasgupta et al., 2008).

• Anticancer Agents : Novel half-sandwich complexes of rhodium, iridium, and ruthenium containing (N,N)-bound picolinamide ligands have shown promising cytotoxicities, making them potential candidates for anticancer treatments (Almodares et al., 2014).

• Inhibition of Poly (ADP-ribose) Synthetase : Picolinamide is a strong inhibitor of this enzyme in rat pancreatic islet cells. It has been found to protect against streptozotocin-induced depression of proinsulin synthesis and reduction of NAD content, which may have implications in diabetes research (Yamamoto & Okamoto, 1980).

• Chemical Sensing Applications : Picolinamide derivatives have been used in the development of sensors for metal ions like Cu(II). This has applications in environmental monitoring and analytical chemistry (Lee et al., 2014).

• Organic Synthesis and Catalysis : Picolinamide has been used as a traceless directing group for cobalt-catalyzed synthesis of isoquinolines, demonstrating its utility in organic synthesis and catalysis (Kuai et al., 2017).